Cas no 2411640-45-2 (O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate)

• Product Name: O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate
• CAS No: 2411640-45-2
• MF: C₁₅H₂₃NO₅
• MW: 297.35
• MDL: MFCD32900651
• CID: 5096374
• PubChem ID: 163297247
• Update Time: 2025-10-20

O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octane-4,6-dicarboxylic acid, 7-oxo-, 4-(1,1-dimethylethyl) 6-ethyl ester
• O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate
• Ethyl 4-Boc-7-oxo-4-azaspiro[2.5]octane-6-carboxylate
• 4-(TERT-BUTYL) 6-ETHYL 7-OXO-4-AZASPIRO[2.5]OCTANE-4,6-DICARBOXYLATE
• PS-19483
• SY296003
• MFCD32900651
• 4-tert-butyl 6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate
• E80076
• 2411640-45-2
• 4-O-tert-butyl 6-O-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate

• MDL： MFCD32900651
• Inchi： 1S/C15H23NO5/c1-5-20-12(18)10-9-16(13(19)21-14(2,3)4)15(6-7-15)8-11(10)17/h10H,5-9H2,1-4H3
• InChI Key： FOXANQGWZGGWSC-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)C(C(OCC)=O)CN2C(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 297.15762283g/mol
• Monoisotopic Mass: 297.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.9Ų

Additional information on O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate

Recent Advances in the Study of O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate (CAS: 2411640-45-2)

O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate (CAS: 2411640-45-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and modulators of biological pathways. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structure has been confirmed using spectroscopic methods such as NMR and mass spectrometry, ensuring its chemical integrity and reproducibility in research settings.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity suggests potential applications in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to existing therapies.

Further investigations into the mechanistic aspects of O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate have revealed its ability to modulate cellular signaling pathways. In vitro studies using human cell lines have indicated that the compound can influence the expression of key proteins involved in cell proliferation and apoptosis. These findings open new avenues for research into its potential use in oncology, particularly in targeting cancer cells with minimal impact on healthy tissues.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies are needed to assess its bioavailability, metabolism, and toxicity profiles. Additionally, in vivo studies are required to validate its efficacy and safety in animal models before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, O4-tert-butyl O6-ethyl 7-oxo-4-azaspiro[2.5]octane-4,6-dicarboxylate represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be crucial to unlock its full potential and bring it closer to clinical use.